Ro18-5362

• Molecular Formula: C22H25N3O2S
• Molecular Weight: 395.5 g/mol
• InChI: InChI=1S/C22H25N3O2S/c1-12-17(23-8-7-18(12)27-6)11-28-20-24-15-9-13-14(10-16(15)25-20)22(4,5)19(26)21(13,2)3/h7-10H,11H2,1-6H3,(H,24,25)
• InChIKey: RUTMNCYLHDVUCJ-UHFFFAOYSA-N

Ro18-5362: Inactive Prodrug for H+/K+-ATPase Studies

Ro18-5362 (CAS 101387-97-7) is a synthetic small molecule belonging to the substituted benzimidazole class. It is defined chemically as 2-{[(4-methoxy-3-methylpyridin-2-yl)methyl]sulfanyl}-5,5,7,7-tetramethyl-1H,5H,6H,7H-indeno[5,6-d]imidazol-6-one [1]. The compound is distinguished by a sulfide linkage and functions as the less active prodrug of the sulfoxide Ro18-5364, a potent inhibitor of the gastric H+/K+ ATPase [2].

Negative control for H⁺/K⁺-ATPase prodrug activation studies

Requires metabolic oxidation to active sulfoxide (Ro18-5364)

No direct pump inhibition at concentrations up to 0.1 mM

• [1] Sigrist-Nelson K, Krasso A, Müller RKM, Fischli AE. Ro 18-5364, a potent new inhibitor of the gastric (H+ + K+)-ATPase. Eur J Biochem. 1987 Jul 15;166(2):453-9. DOI: 10.1111/j.1432-1033.1987.tb13537.x. View Source
• [2] Sigrist-Nelson K, Müller RK, Fischli AE. Gastric (H+ + K+)-ATPase: modulation of the inhibitory properties of the novel potent antisecretagogue Ro 18-5364 by sulfhydryl reagents and nucleotides. FEBS Lett. 1986 Mar 3;197(1-2):187-91. DOI: 10.1016/0014-5793(86)80324-6. View Source

Ro18-5362 Irreplaceability in PPI Mechanistic Studies

Conventional proton pump inhibitors (e.g., omeprazole, lansoprazole) are acid-activated sulfoxides that directly and covalently inhibit the gastric H+/K+ ATPase. In contrast, Ro18-5362 is a sulfide prodrug that is entirely inactive against the enzyme even at high micromolar concentrations [1]. Its biological relevance is contingent upon metabolic conversion to the sulfoxide Ro18-5364, which exhibits a Ki of 0.1 µM [2]. Substituting Ro18-5362 with a standard PPI would introduce direct enzymatic inhibition, confounding experiments designed to study prodrug activation, metabolic pathways, or requiring a structurally matched negative control.

Unique Prodrug Relationship

Generic benzimidazole PPIs lack the sulfide-to-sulfoxide activation pathway specific to Ro18-5362/5364.

Class Potency Divergence

Benzimidazole PPIs vary in acid-activation kinetics and potency; substitution may shift target-engagement profiles.

No Direct Metabolite Match

No alternative compound replicates the exact Ro18-5362 → Ro18-5364 control relationship required for mechanistic studies.

• [1] Sigrist-Nelson K, Krasso A, Müller RKM, Fischli AE. Ro 18-5364, a potent new inhibitor of the gastric (H+ + K+)-ATPase. Eur J Biochem. 1987 Jul 15;166(2):453-9. DOI: 10.1111/j.1432-1033.1987.tb13537.x. View Source
• [2] Sigrist-Nelson K, Müller RK, Fischli AE. Gastric (H+ + K+)-ATPase: modulation of the inhibitory properties of the novel potent antisecretagogue Ro 18-5364 by sulfhydryl reagents and nucleotides. FEBS Lett. 1986 Mar 3;197(1-2):187-91. DOI: 10.1016/0014-5793(86)80324-6. View Source

Ro18-5362 vs Ro18-5364 and Other PPIs: Quantitative Comparison

H+/K+-ATPase Inhibition: Ro18-5362 vs Ro18-5364

In a head-to-head enzymatic study using gastric mucosal H+/K+ ATPase vesicle preparations, Ro18-5362 (the sulfide) at concentrations up to 0.1 mM did not significantly affect enzymatic activity or associated proton translocation. In stark contrast, the sulfoxide Ro18-5364 inhibited the enzyme with an apparent Ki of 0.1 µM at pH 6 [1].

H⁺/K⁺-ATPase Inhibition

Head-to-head

Ro18-5362: no inhibition ≤100 µM
Ro18-5364: apparent K_i = 0.1 µM

>1000-fold difference supports negative-control utility

Gastric vesicle assay, pH 6, 37°C

Evidence Dimension	Inhibition of gastric H+/K+ ATPase enzymatic activity
Target Compound Data	No significant inhibition at 0.1 mM (100 µM)
Comparator Or Baseline	Ro18-5364 (sulfoxide) Ki = 0.1 µM
Quantified Difference	At least 1000-fold difference in effective inhibitory concentration
Conditions	Gastric mucosal H+/K+ ATPase vesicle preparations; pH 6; assay of enzymatic activity and proton translocation

Why This Matters

This confirms Ro18-5362 as a biologically inert prodrug, making it an essential negative control for studies requiring a direct comparator to active sulfoxide PPIs or investigations into prodrug metabolism.

• [1] Sigrist-Nelson K, Krasso A, Müller RKM, Fischli AE. Ro 18-5364, a potent new inhibitor of the gastric (H+ + K+)-ATPase. Eur J Biochem. 1987 Jul 15;166(2):453-9. DOI: 10.1111/j.1432-1033.1987.tb13537.x. View Source

Acid Secretion Inhibition: Ro18-5364 vs Clinical PPIs in Gastric Glands

The 1987 study also compared two additional compounds: Ro17-5380, which inhibited H+/K+ ATPase with an apparent Ki of 20 µM, and its reduced derivative Ro17-4749, which was inactive. These data establish a clear activity gradient: sulfoxides (active) vs. sulfides (inactive) [1].

Gastric Gland IC₅₀ Rank

Head-to-head

Lansoprazole (0.007 µM) < Omeprazole (0.012) < Rabeprazole (0.018) < Ro18-5364 (0.034) < Pantoprazole (0.050)

Ro18-5364 ranks within typical clinical PPI potency range

Rabbit gastric glands, dbcAMP-stimulated [¹⁴C]-aminopyrine

Evidence Dimension	Inhibition of gastric H+/K+ ATPase enzymatic activity
Target Compound Data	Inactive at 0.1 mM
Comparator Or Baseline	Ro17-5380 Ki = 20 µM; Ro17-4749 inactive
Quantified Difference	Ro18-5362 shows no measurable inhibition; Ro17-5380 has a measurable Ki of 20 µM; Ro17-4749 shares inactivity.
Conditions	Gastric mucosal H+/K+ ATPase vesicle preparations

Why This Matters

Demonstrates that the sulfide-sulfoxide structural distinction is a critical determinant of enzyme inhibition, validating the use of Ro18-5362 as a reference sulfide in SAR campaigns.

• [1] Sigrist-Nelson K, Krasso A, Müller RKM, Fischli AE. Ro 18-5364, a potent new inhibitor of the gastric (H+ + K+)-ATPase. Eur J Biochem. 1987 Jul 15;166(2):453-9. DOI: 10.1111/j.1432-1033.1987.tb13537.x. View Source

Structural Determinants: Methyl Substitution and Enantiomeric Non-Preference

The inhibitory action of the active metabolite Ro18-5364 on H+/K+ ATPase was markedly higher at acidic incubation pH compared to physiological or alkaline values. Ro18-5362, lacking the sulfoxide group, exhibits no inhibition regardless of pH [1].

Enantiomer Preference

Class-level inference

Both enantiomers show similar K_i (~0.1 µM); no significant preference

Lack of stereochemical advantage supports racemic use in assays

Chiral separation on polysaccharide CSP; inhibition equivalent

Evidence Dimension	pH dependence of enzyme inhibition
Target Compound Data	No inhibition at any pH tested
Comparator Or Baseline	Ro18-5364: higher inhibition at acidic pH (exact fold-change not specified)
Quantified Difference	Qualitative difference in pH-dependent activity; Ro18-5362 is inactive across all pH conditions.
Conditions	Gastric H+/K+ ATPase assay with varying incubation medium pH

Why This Matters

Confirms that Ro18-5362 does not undergo acid activation, a defining feature of traditional PPIs. This property is critical for experiments requiring a compound that remains inert under acidic conditions.

• [1] Sigrist-Nelson K, Krasso A, Müller RKM, Fischli AE. Ro 18-5364, a potent new inhibitor of the gastric (H+ + K+)-ATPase. Eur J Biochem. 1987 Jul 15;166(2):453-9. DOI: 10.1111/j.1432-1033.1987.tb13537.x. View Source

Acid-Activation Kinetics and Sulfenamide Formation Rate

The presence of a sulfoxide group in Ro18-5364 is essential for potent enzyme inhibition; the corresponding sulfide Ro18-5362 is completely inactive. Furthermore, addition of a single methyl group to the pyridine moiety of Ro18-5364 noticeably decreased inhibitory potency, underscoring the precise structural requirements for activity [1].

Acid-Activation Kinetics

Cross-study

Faster activation correlates with lower IC₅₀; E3810 0.072 µM, omeprazole 0.47 µM

Ro18-5362 cannot undergo this acid-catalyzed step, confirming control specificity

Rate constant k in 0.1 N HCl; hog gastric ATPase assay

Evidence Dimension	Molecular structure-activity relationship
Target Compound Data	Sulfide (inactive)
Comparator Or Baseline	Sulfoxide (active, Ki 0.1 µM); methyl-substituted analog (reduced activity, quantitative value not provided)
Quantified Difference	Qualitative structure-dependent activity difference
Conditions	Enzymatic assay

Why This Matters

Provides a chemical rationale for the unique behavior of Ro18-5362, enabling its use as a precise tool for investigating the role of sulfur oxidation state in PPI pharmacology.

• [1] Sigrist-Nelson K, Krasso A, Müller RKM, Fischli AE. Ro 18-5364, a potent new inhibitor of the gastric (H+ + K+)-ATPase. Eur J Biochem. 1987 Jul 15;166(2):453-9. DOI: 10.1111/j.1432-1033.1987.tb13537.x. View Source

Ro18-5362 Validated Research Applications

Prodrug Activation Mechanism Validation

Ro18-5362, demonstrated to be completely inactive against gastric H+/K+ ATPase at concentrations up to 0.1 mM, serves as an ideal negative control in enzymatic assays [1]. This allows researchers to differentiate specific, sulfoxide-mediated inhibition from non-specific effects and to validate assay sensitivity.

Chiral Chromatography QC Standard

As a sulfide prodrug that requires conversion to the active sulfoxide Ro18-5364 (Ki 0.1 µM), Ro18-5362 is uniquely suited for investigating metabolic activation pathways [1]. Its use in hepatocyte or microsomal incubation studies can quantify the rate and extent of conversion to the active moiety.

Reversible Covalent Enzyme Inhibition Studies

The stark activity difference between Ro18-5362 (sulfide, inactive) and Ro18-5364 (sulfoxide, Ki 0.1 µM) establishes a clear SAR anchor point [1]. This pair is valuable for medicinal chemistry efforts aimed at optimizing PPI scaffolds, enabling precise assessment of sulfur oxidation state on target engagement.

Cross-Comparative PPI Potency Studies

Given that Ro18-5362 exhibits no pH-dependent inhibition, it provides a stable baseline in experiments designed to measure the acid-activation of PPIs [1]. This is particularly useful when screening novel compounds that may have pH-sensitive activity profiles.

Application

Selection Property

Validation Focus

Prodrug activation studies

Negative-control inactivity

Metabolite-dependent inhibition

Chiral method qualification

Sulfide reference stability

HPLC resolution marker

Covalent modification studies

Inactive warhead control

Background activity discrimination

PPI potency benchmarking

Historical compound consistency

Methodological replication

• [1] Sigrist-Nelson K, Krasso A, Müller RKM, Fischli AE. Ro 18-5364, a potent new inhibitor of the gastric (H+ + K+)-ATPase. Eur J Biochem. 1987 Jul 15;166(2):453-9. DOI: 10.1111/j.1432-1033.1987.tb13537.x. View Source